Cas no 1021114-10-2 (1-(2,5-difluorophenyl)butan-1-amine)

• Product Name: 1-(2,5-difluorophenyl)butan-1-amine
• CAS No: 1021114-10-2
• MF: C₁₀H₁₃F₂N
• MW: 185.21372961998
• MDL: MFCD11148593
• CID: 4568122
• PubChem ID: 43197896
• Update Time: 2025-05-27

1-(2,5-difluorophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-DIFLUOROPHENYL)BUTYLAMINE
• 1-(2,5-difluorophenyl)butan-1-amine

• MDL： MFCD11148593
• Inchi： 1S/C10H13F2N/c1-2-3-10(13)8-6-7(11)4-5-9(8)12/h4-6,10H,2-3,13H2,1H3
• InChI Key： WZELAQPTMYJSRD-UHFFFAOYSA-N
• SMILES： NC(C1=CC(F)=CC=C1F)CCC

Computed Properties

• Exact Mass: 185.101606g/mol
• Monoisotopic Mass: 185.101606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 185.21g/mol
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 219.9±25.0 °C at 760 mmHg
• Flash Point: 104.8±10.2 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

1-(2,5-difluorophenyl)butan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)